N-(3,5-dimethoxyphenyl)imidodicarbonimidic diamide
Overview
Description
N-(3,5-dimethoxyphenyl)imidodicarbonimidic diamide, also known as CTC, is a chemical compound that has been widely used in scientific research for its antibacterial properties. CTC is a white crystalline powder that is soluble in water and has a molecular weight of 357.38 g/mol.
Mechanism of Action
N-(3,5-dimethoxyphenyl)imidodicarbonimidic diamide works by inhibiting the synthesis of peptidoglycan, a major component of bacterial cell walls. This leads to the disruption of the bacterial cell wall, causing the bacteria to lyse. N-(3,5-dimethoxyphenyl)imidodicarbonimidic diamide has also been shown to inhibit the activity of bacterial enzymes involved in DNA replication and protein synthesis.
Biochemical and Physiological Effects:
N-(3,5-dimethoxyphenyl)imidodicarbonimidic diamide has been shown to have low toxicity in animals and humans. It is rapidly absorbed and distributed throughout the body, with the highest concentrations found in the liver and kidneys. N-(3,5-dimethoxyphenyl)imidodicarbonimidic diamide is excreted mainly in the urine, with a half-life of around 4 hours in humans.
Advantages and Limitations for Lab Experiments
One of the major advantages of N-(3,5-dimethoxyphenyl)imidodicarbonimidic diamide is its broad-spectrum antibacterial activity. It has been shown to be effective against a wide range of bacteria, making it a valuable tool in bacterial research. However, N-(3,5-dimethoxyphenyl)imidodicarbonimidic diamide has some limitations, including its low solubility in organic solvents, which can make it difficult to use in certain experiments. It is also important to note that N-(3,5-dimethoxyphenyl)imidodicarbonimidic diamide is not effective against all bacterial species, and its effectiveness may vary depending on the bacterial strain and the experimental conditions.
Future Directions
There are several future directions for the use of N-(3,5-dimethoxyphenyl)imidodicarbonimidic diamide in scientific research. One area of interest is the development of new antibiotics based on the structure of N-(3,5-dimethoxyphenyl)imidodicarbonimidic diamide. Another area of interest is the study of the mechanisms of bacterial resistance to N-(3,5-dimethoxyphenyl)imidodicarbonimidic diamide, which could lead to the development of new strategies for combating antibiotic resistance. Additionally, N-(3,5-dimethoxyphenyl)imidodicarbonimidic diamide could be used in the development of new treatments for bacterial infections in animals and humans.
Conclusion:
N-(3,5-dimethoxyphenyl)imidodicarbonimidic diamide is a valuable tool in scientific research for its antibacterial properties. It has been shown to be effective against a wide range of bacteria and has been used in the study of bacterial resistance mechanisms and the development of new antibiotics. N-(3,5-dimethoxyphenyl)imidodicarbonimidic diamide has low toxicity in animals and humans, and its broad-spectrum antibacterial activity makes it a valuable tool in bacterial research. While there are some limitations to its use, the future directions for N-(3,5-dimethoxyphenyl)imidodicarbonimidic diamide research are promising and could lead to the development of new treatments for bacterial infections.
Scientific Research Applications
N-(3,5-dimethoxyphenyl)imidodicarbonimidic diamide has been widely used in scientific research for its antibacterial properties. It has been shown to be effective against a wide range of bacteria, including Gram-positive and Gram-negative bacteria. N-(3,5-dimethoxyphenyl)imidodicarbonimidic diamide has been used in the study of bacterial resistance mechanisms, as well as in the development of new antibiotics. It has also been used in the treatment of bacterial infections in animals.
properties
IUPAC Name |
1-(diaminomethylidene)-2-(3,5-dimethoxyphenyl)guanidine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15N5O2/c1-16-7-3-6(4-8(5-7)17-2)14-10(13)15-9(11)12/h3-5H,1-2H3,(H6,11,12,13,14,15) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VQKIGKHIRBCYNE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1)N=C(N)N=C(N)N)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15N5O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
237.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
524055-74-1 |
Source
|
| Record name | N-(3,5-dimethoxyphenyl)imidodicarbonimidic diamide | |
| Source | DrugBank | |
| URL | https://www.drugbank.ca/drugs/DB08479 | |
| Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
| Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[5-(2-ethoxyethyl)-1,3,4-thiadiazol-2-yl]-2-methyl-3-nitrobenzamide](/img/structure/B4888938.png)
![2-{[3-(3,5-dimethylphenoxy)propyl]amino}ethanol](/img/structure/B4888942.png)
![1-(2-methyl-2-propen-1-yl)-3-[4'-(methylsulfonyl)-3-biphenylyl]-1H-pyrazole](/img/structure/B4888946.png)
![2-(4-bromophenyl)-6,7-dimethoxy-3,3a-dihydro-8H-pyrazolo[5,1-a]isoindol-8-one](/img/structure/B4888963.png)
![N-1-azabicyclo[2.2.2]oct-3-yl-N'-[1-(3-isopropenylphenyl)-1-methylethyl]urea](/img/structure/B4888966.png)
![4-bromo-N-[1-(4-methoxyphenyl)ethyl]benzamide](/img/structure/B4888973.png)
![N-{[(4-bromo-2,6-dimethylphenyl)amino]carbonothioyl}-4-chlorobenzamide](/img/structure/B4888981.png)
![ethyl 4-[1-(3,4-dichlorophenyl)-2,5-dioxo-3-pyrrolidinyl]-1-piperazinecarboxylate](/img/structure/B4888992.png)
![N-(3-methoxypropyl)-2-[(4-nitrobenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide](/img/structure/B4889014.png)
![5-[4-(allyloxy)-3-chloro-5-methoxybenzylidene]-1-(2,3-dichlorophenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione](/img/structure/B4889017.png)
![methyl 2-({[2-(4-ethoxyphenyl)-4-quinolinyl]carbonyl}amino)-4,5,6,7,8,9-hexahydrocycloocta[b]thiophene-3-carboxylate](/img/structure/B4889024.png)
![2-cyano-N-cyclohexyl-3-[5-(2-methoxy-5-nitrophenyl)-2-furyl]acrylamide](/img/structure/B4889033.png)